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Compound of Interest

Compound Name: Cefiderocol catechol 3-methoxy

Cat. No.: B12776295 Get Quote

Cefiderocol is a novel siderophore cephalosporin designed to combat infections caused by

multidrug-resistant Gram-negative bacteria, including carbapenem-resistant Enterobacterales

(CRE).[1][2] Its unique "Trojan horse" mechanism of action allows it to bypass common

bacterial resistance mechanisms.[3] Cefiderocol chelates iron and is actively transported into

the bacterial periplasmic space using the bacterium's own iron uptake systems.[4][5] Once

inside, it disrupts cell wall synthesis by binding to penicillin-binding proteins (PBPs), leading to

cell death.[4][6] This innovative approach makes Cefiderocol a critical agent against pathogens

that produce a wide array of β-lactamases, including both serine- and metallo-β-lactamases

like KPC, OXA-48, NDM, VIM, and IMP.[1][7][8]

Accurate in vitro susceptibility testing is paramount for guiding clinical use, but it presents

unique challenges. Due to its reliance on iron transport, testing Cefiderocol requires specialized

media. The Clinical and Laboratory Standards Institute (CLSI) recommends broth microdilution

(BMD) using iron-depleted cation-adjusted Mueller-Hinton broth (ID-CAMHB) to mimic the iron-

limited conditions of a human host during infection.[4][6][9] Standard Mueller-Hinton agar can

be used for disk diffusion tests, as the iron is typically bound within the agar.[4][6] Variability in

testing results can be influenced by the iron concentration, inoculum preparation, and the

manufacturer of the media, making strict adherence to protocols essential for accuracy.[10]

These protocols are designed to provide a standardized framework for researchers to evaluate

the in vitro and in vivo efficacy of Cefiderocol against clinically relevant CRE isolates.
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The diagram below illustrates Cefiderocol's unique mechanism for entering a bacterial cell and

exerting its bactericidal effect. Understanding this pathway is crucial for designing experiments

and interpreting susceptibility data.
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Cefiderocol's "Trojan Horse" Mechanism of Action.

Experimental Workflow Overview
The following diagram outlines the logical flow for a comprehensive evaluation of Cefiderocol,

from initial isolate characterization to in vivo efficacy testing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/product/b12776295?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12776295?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

